Cas no 80826-82-0 (2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3-methyl-)

• Product name: 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3-methyl-
• CAS No: 80826-82-0
• MF: C₂₀H₁₆O
• MW: 272.34044
• CID: 704976
• PubChem ID: 71421098

2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3-methyl-
• 4-benzhydrylidene-3-methylcyclohexa-2,5-dien-1-one
• DTXSID40840265
• 4-(Diphenylmethylidene)-3-methylcyclohexa-2,5-dien-1-one
• 80826-82-0

• Inchi： InChI=1S/C20H16O/c1-15-14-18(21)12-13-19(15)20(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-14H,1H3
• InChI Key： DHIKVDYZIQJDDH-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C=CC1=C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 272.120115130g/mol
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų